3-hydroxy-1-(4-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H21NO3S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 3-hydroxy-1-[(4-methylphenyl)methyl]-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C23H21NO3S/c1-15-7-10-17(11-8-15)14-24-19-6-4-3-5-18(19)23(27,22(24)26)13-20(25)21-12-9-16(2)28-21/h3-12,27H,13-14H2,1-2H3
• InChI Key: HSMLQRAJZWUVKK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=C(S4)C)O

Description

3-hydroxy-1-(4-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained significant interest in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-hydroxy-1-(4-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that the compound may exert its biological effects by modulating various signaling pathways, such as the NF-κB and MAPK pathways.
Biochemical and Physiological Effects
Studies have shown that 3-hydroxy-1-(4-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one exhibits significant biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce oxidative stress by increasing the activity of antioxidant enzymes. Additionally, the compound has been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using 3-hydroxy-1-(4-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments include its synthetic accessibility, low toxicity, and potential therapeutic applications. However, the compound has some limitations, such as its poor solubility in aqueous solutions and its limited stability under certain experimental conditions.

Future Directions

There are several future directions for the research on 3-hydroxy-1-(4-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One potential direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in the treatment of various diseases, such as cancer, inflammation, and neurodegenerative disorders. Additionally, the development of new synthetic methods and analogs of the compound may lead to the discovery of more potent and selective compounds with improved pharmacological properties.
Conclusion
In conclusion, 3-hydroxy-1-(4-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound with potential applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the discovery of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

3-hydroxy-1-(4-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is synthesized through a multi-step process involving the condensation of 2-acetyl-5-methylthiophene with 4-methylbenzaldehyde, followed by the reaction with 3-hydroxy-2-indolinone in the presence of a base. The final product is obtained after purification and characterization.

Scientific Research Applications

3-hydroxy-1-(4-methylbenzyl)-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been found to have potential applications in various scientific research fields, such as medicinal chemistry, biochemistry, and pharmacology. It has been reported to possess anti-inflammatory, antioxidant, and anticancer properties.